Cas no 1214338-56-3 (3,5-Dichloro-2-(2-fluorophenyl)pyridine)

• Product Name: 3,5-Dichloro-2-(2-fluorophenyl)pyridine
• CAS No: 1214338-56-3
• MF: C₁₁H₆Cl₂FN
• MW: 242.076444149017
• CID: 4909810
• Update Time: 2025-05-23

3,5-Dichloro-2-(2-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-2-(2-fluorophenyl)pyridine
• 3,5-Dichloro-2-(2-fluorophenyl)pyridine

• Inchi： 1S/C11H6Cl2FN/c12-7-5-9(13)11(15-6-7)8-3-1-2-4-10(8)14/h1-6H
• InChI Key： TYQOEDXQLALIHF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C1C=CC=CC=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3,5-Dichloro-2-(2-fluorophenyl)pyridine

Introduction to 3,5-Dichloro-2-(2-fluorophenyl)pyridine (CAS No: 1214338-56-3)

3,5-Dichloro-2-(2-fluorophenyl)pyridine, identified by its CAS number 1214338-56-3, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic compound features a pyridine core substituted with chlorine and fluorine atoms, making it a versatile intermediate in the synthesis of various biologically active molecules. The unique structural arrangement of this compound imparts distinct chemical properties that have garnered interest from researchers worldwide.

The molecular structure of 3,5-Dichloro-2-(2-fluorophenyl)pyridine consists of a pyridine ring substituted at the 3-position with two chlorine atoms and at the 2-position with a fluorophenyl group. This configuration enhances its reactivity, making it a valuable building block for further functionalization. The presence of both electron-withdrawing chlorine atoms and an electron-donating fluorine atom creates a balance that influences its electronic properties, making it useful in various synthetic pathways.

In recent years, 3,5-Dichloro-2-(2-fluorophenyl)pyridine has been extensively studied for its potential applications in drug discovery. Its scaffold is reminiscent of many pharmacologically active compounds, which has prompted researchers to explore its derivatives as candidates for treating a range of diseases. The fluorine atom, in particular, is known to improve metabolic stability and binding affinity in drug molecules, making this compound an attractive candidate for medicinal chemistry.

One of the most compelling aspects of 3,5-Dichloro-2-(2-fluorophenyl)pyridine is its role as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases. Researchers have found that substituting the pyridine ring with halogen atoms can enhance the potency and selectivity of kinase inhibitors. The dichloro substitution at the 3-position and the fluorophenyl group at the 2-position provide optimal steric and electronic properties for inhibiting kinase activity effectively.

Moreover, 3,5-Dichloro-2-(2-fluorophenyl)pyridine has shown promise in the development of antiviral agents. The structural features of this compound allow it to interact with viral proteases and polymerases, thereby inhibiting viral replication. Recent studies have highlighted its potential in combating emerging viral threats by serving as a precursor for novel antiviral drugs. The ability to modify its structure further enhances its utility in designing molecules with improved efficacy and reduced side effects.

The agrochemical industry has also benefited from the applications of 3,5-Dichloro-2-(2-fluorophenyl)pyridine. Its derivatives have been explored as components in pesticides and herbicides due to their ability to disrupt metabolic pathways in pests while maintaining low toxicity to non-target organisms. This makes it an invaluable asset in developing sustainable agricultural solutions that protect crops without harming beneficial insects or environmental systems.

From a synthetic chemistry perspective, 3,5-Dichloro-2-(2-fluorophenyl)pyridine serves as a versatile precursor for constructing more complex molecules. Its reactivity allows for further functionalization through nucleophilic substitution, cross-coupling reactions, and other organic transformations. This flexibility has enabled chemists to design novel compounds with tailored properties for specific applications. The compound's stability under various reaction conditions further enhances its utility as a synthetic intermediate.

The pharmaceutical industry's interest in 3,5-Dichloro-2-(2-fluorophenyl)pyridine extends beyond kinase inhibitors and antivirals. Researchers are exploring its potential in treating neurological disorders by targeting neurotransmitter receptors and modulating synaptic activity. The fluorine atom's ability to influence receptor binding affinity makes this compound a promising candidate for developing next-generation neuromodulators.

In conclusion, 3,5-Dichloro-2-(2-fluorophenyl)pyridine (CAS No: 1214338-56-3) is a multifaceted compound with significant implications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules with diverse applications. As research continues to uncover new therapeutic uses and synthetic possibilities, this compound is poised to remain at the forefront of chemical innovation.